1-(3-chlorophenyl)-3-[(4-methoxybenzyl)amino]pyrazin-2(1H)-one

• IUPAC Name: 1-(3-chlorophenyl)-3-[(4-methoxyphenyl)methylamino]pyrazin-2-one
• InChI: InChI=1S/C18H16ClN3O2/c1-24-16-7-5-13(6-8-16)12-21-17-18(23)22(10-9-20-17)15-4-2-3-14(19)11-15/h2-11H,12H2,1H3,(H,20,21)
• InChI Key: QLJAAZXIWDCOIA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=NC=CN(C2=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol

Description

1-(3-chlorophenyl)-3-[(4-methoxybenzyl)amino]pyrazin-2(1H)-one, also known as A-438079, is a potent and selective antagonist of the P2X7 receptor. The P2X7 receptor is a member of the purinergic receptor family and is involved in various physiological and pathological processes, including inflammation, pain, and neurodegeneration. In recent years, A-438079 has gained attention as a valuable tool for studying the role of the P2X7 receptor in these processes.

Mechanism Of Action

1-(3-chlorophenyl)-3-[(4-methoxybenzyl)amino]pyrazin-2(1H)-one acts as a competitive antagonist of the P2X7 receptor, which is a ligand-gated ion channel that is activated by extracellular ATP. When the P2X7 receptor is activated, it leads to the influx of calcium ions and the release of pro-inflammatory cytokines. By blocking the activation of the P2X7 receptor, 1-(3-chlorophenyl)-3-[(4-methoxybenzyl)amino]pyrazin-2(1H)-one can reduce the influx of calcium ions and the release of pro-inflammatory cytokines.

Biochemical And Physiological Effects

1-(3-chlorophenyl)-3-[(4-methoxybenzyl)amino]pyrazin-2(1H)-one has been shown to have a variety of biochemical and physiological effects, including reducing inflammation, reducing pain behavior, and improving cognitive function. 1-(3-chlorophenyl)-3-[(4-methoxybenzyl)amino]pyrazin-2(1H)-one has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 1-(3-chlorophenyl)-3-[(4-methoxybenzyl)amino]pyrazin-2(1H)-one in lab experiments is its high selectivity for the P2X7 receptor, which minimizes off-target effects. 1-(3-chlorophenyl)-3-[(4-methoxybenzyl)amino]pyrazin-2(1H)-one is also relatively easy to synthesize and is commercially available. However, one limitation of using 1-(3-chlorophenyl)-3-[(4-methoxybenzyl)amino]pyrazin-2(1H)-one is that it has a relatively short half-life in vivo, which may limit its effectiveness in certain experimental settings.

Future Directions

There are several future directions for research involving 1-(3-chlorophenyl)-3-[(4-methoxybenzyl)amino]pyrazin-2(1H)-one. One area of interest is the role of the P2X7 receptor in cancer, where 1-(3-chlorophenyl)-3-[(4-methoxybenzyl)amino]pyrazin-2(1H)-one has shown promise as a potential therapeutic agent. Another area of interest is the potential use of 1-(3-chlorophenyl)-3-[(4-methoxybenzyl)amino]pyrazin-2(1H)-one in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to investigate the long-term effects of 1-(3-chlorophenyl)-3-[(4-methoxybenzyl)amino]pyrazin-2(1H)-one on the P2X7 receptor and its downstream signaling pathways.

Synthesis Methods

1-(3-chlorophenyl)-3-[(4-methoxybenzyl)amino]pyrazin-2(1H)-one can be synthesized through a multi-step process, starting with the reaction of 3-chlorobenzoyl chloride with 4-methoxybenzylamine to form the intermediate 3-chloro-N-(4-methoxybenzyl)benzamide. This intermediate is then reacted with pyrazin-2(1H)-one in the presence of a base to yield 1-(3-chlorophenyl)-3-[(4-methoxybenzyl)amino]pyrazin-2(1H)-one.

Scientific Research Applications

1-(3-chlorophenyl)-3-[(4-methoxybenzyl)amino]pyrazin-2(1H)-one has been extensively used in scientific research to study the role of the P2X7 receptor in various physiological and pathological processes. For example, 1-(3-chlorophenyl)-3-[(4-methoxybenzyl)amino]pyrazin-2(1H)-one has been used to investigate the involvement of the P2X7 receptor in inflammatory pain, where it was found to reduce pain behavior in animal models. 1-(3-chlorophenyl)-3-[(4-methoxybenzyl)amino]pyrazin-2(1H)-one has also been used to study the role of the P2X7 receptor in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.